2-Chloro-5-nitro-N-phenylbenzamide
2-Chloro-5-nitro-N-phenylbenzamide
GW9662 is a potent, irreversible and selective PPARgamma antagonist, which prevented activation of PPARgamma and inhibited growth of human mammary tumour cell lines. GW9662 may permit use of anti-ER strategies to inhibit breast cancer in ER- patients.
Brand Name:
Vulcanchem
CAS No.:
22978-25-2
VCID:
VC0529663
InChI:
InChI=1S/C13H9ClN2O3/c14-12-7-6-10(16(18)19)8-11(12)13(17)15-9-4-2-1-3-5-9/h1-8H,(H,15,17)
SMILES:
C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl
Molecular Formula:
C13H9ClN2O3
Molecular Weight:
276.67 g/mol
2-Chloro-5-nitro-N-phenylbenzamide
CAS No.: 22978-25-2
Inhibitors
VCID: VC0529663
Molecular Formula: C13H9ClN2O3
Molecular Weight: 276.67 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 22978-25-2 |
|---|---|
| Product Name | 2-Chloro-5-nitro-N-phenylbenzamide |
| Molecular Formula | C13H9ClN2O3 |
| Molecular Weight | 276.67 g/mol |
| IUPAC Name | 2-chloro-5-nitro-N-phenylbenzamide |
| Standard InChI | InChI=1S/C13H9ClN2O3/c14-12-7-6-10(16(18)19)8-11(12)13(17)15-9-4-2-1-3-5-9/h1-8H,(H,15,17) |
| Standard InChIKey | DNTSIBUQMRRYIU-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl |
| Canonical SMILES | C1=CC=C(C=C1)NC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])Cl |
| Appearance | Solid powder |
| Description | GW9662 is a potent, irreversible and selective PPARgamma antagonist, which prevented activation of PPARgamma and inhibited growth of human mammary tumour cell lines. GW9662 may permit use of anti-ER strategies to inhibit breast cancer in ER- patients. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO, not in water |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 2-chloro-5-nitrobenzanilide GW-9662 GW9662 |
| Reference | 1: Jaudszus A, Lorkowski S, Gruen M, Roth A, Jahreis G. Limited Applicability of GW9662 to Elucidate PPARγ-Mediated Fatty Acid Effects in Primary Human T-Helper Cells. Int J Inflam. 2014;2014:149628. doi: 10.1155/2014/149628. Epub 2014 Jun 25. PubMed PMID: 25054074; PubMed Central PMCID: PMC4099290. |
| PubChem Compound | 644213 |
| Last Modified | Nov 11 2021 |
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